Cas no 1704969-98-1 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid)
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
- EN300-1163188
- 1704969-98-1
- (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
-
- Inchi: 1S/C19H21NO5/c1-2-24-16-10-6-9-15(11-16)17(12-18(21)22)20-19(23)25-13-14-7-4-3-5-8-14/h3-11,17H,2,12-13H2,1H3,(H,20,23)(H,21,22)/t17-/m1/s1
- InChI Key: PPQBUVAMWDWXKI-QGZVFWFLSA-N
- SMILES: O(CC)C1=CC=CC(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 343.14197277g/mol
- Monoisotopic Mass: 343.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 84.9Ų
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163188-1.0g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1163188-50mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 50mg |
$587.0 | 2023-10-03 | ||
| Enamine | EN300-1163188-100mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 100mg |
$615.0 | 2023-10-03 | ||
| Enamine | EN300-1163188-250mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 250mg |
$642.0 | 2023-10-03 | ||
| Enamine | EN300-1163188-500mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 500mg |
$671.0 | 2023-10-03 | ||
| Enamine | EN300-1163188-1000mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 1000mg |
$699.0 | 2023-10-03 | ||
| Enamine | EN300-1163188-2500mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 2500mg |
$1370.0 | 2023-10-03 | ||
| Enamine | EN300-1163188-5000mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 5000mg |
$2028.0 | 2023-10-03 | ||
| Enamine | EN300-1163188-10000mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid |
1704969-98-1 | 10000mg |
$3007.0 | 2023-10-03 |
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic Acid (CAS No. 1704969-98-1)
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1704969-98-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and the presence of protective groups such as the benzyloxy carbonyl moiety, contribute to its potential utility in the synthesis of novel therapeutic agents.
The< strong>benzyloxy carbonyl group in the molecule serves as an important protecting group in peptide synthesis, where it helps to prevent unwanted side reactions during the formation of peptide bonds. This characteristic makes (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid a valuable intermediate in the production of peptidomimetics and other bioactive molecules. Additionally, the< strong>3-(3-ethoxyphenyl) substituent introduces a phenolic moiety that can participate in various hydrogen bonding interactions, which is crucial for the design of molecules with enhanced binding affinity and specificity.
In recent years, there has been a growing interest in the development of chiral drugs due to their improved pharmacological properties compared to their racemic counterparts. The< strong>(3R) configuration of this compound suggests that it may exhibit enantioselective interactions with biological targets, which could lead to more effective and safer therapeutic outcomes. This aspect has prompted researchers to explore its potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions.
Recent studies have highlighted the importance of molecular diversity in drug discovery processes. The structural complexity of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid makes it an attractive candidate for generating novel pharmacophores. Researchers have been investigating its derivatives to identify new chemical entities with enhanced biological activity and reduced toxicity. For instance, modifications to the< strong>benzyloxy carbonyl group have been explored to improve stability and bioavailability, while alterations to the< strong>3-(3-ethoxyphenyl) moiety have been investigated to enhance receptor binding affinity.
The< strong>CAS number 1704969-98-1 provides a unique identifier for this compound, facilitating its tracking and management in research laboratories. This standardized classification system ensures that scientists worldwide can accurately reference and utilize this molecule in their studies. The availability of high-quality synthetic routes for (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid has also contributed to its widespread adoption in academic and industrial research settings.
The pharmaceutical industry continues to invest heavily in the discovery and development of new drugs, recognizing the need for innovative solutions to address unmet medical needs. Compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid play a crucial role in this endeavor by serving as building blocks for more complex drug candidates. The ability to fine-tune their structure allows chemists to optimize key pharmacokinetic parameters such as solubility, metabolic stability, and target engagement.
In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid (CAS No. 1704969-98-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its biological activity, make it an invaluable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of next-generation medications.
1704969-98-1 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)